Cas no 849062-00-6 (3-Ethoxy-2,6-difluorophenylboronic acid)

• Product Name: 3-Ethoxy-2,6-difluorophenylboronic acid
• CAS No: 849062-00-6
• MF: C₈H₉BF₂O₃
• MW: 201.963069677353
• MDL: MFCD07369735
• CID: 716672
• PubChem ID: 24883795
• Update Time: 2025-10-28

3-Ethoxy-2,6-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-ethoxyphenylboronic acid
• 3-Ethoxy-2,6-difluorophenylboronic Acid (contains varying amounts of Anhydride)
• 2,6-Difluoro-3-ethoxyphenylboronic acid(contains varying amounts of Anhydride)
• (3-ethoxy-2,6-difluorophenyl)boronic acid
• 2,6-Difluoro-5-ethoxyphenylboronic acid
• 3-Ethoxy-2,6-difluorophenylboronic acid
• Boronic acid,B-(3-ethoxy-2,6-difluorophenyl)-
• 3-Ethoxy-2,6-difluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• 2,6-DIFLUORO-3-ETHOXYBENZENEBORONIC ACID
• XNCPAOSJJNRPHW-UHFFFAOYSA-N
• PC7272
• SBB071163
• AB32186
• VB10214
• FCH1323662
• TRA0068542
• 3-Ethoxy-2,6-difluorobenzeneboronic Acid
• BC001219
• A
• B-(3-Ethoxy-2,6-difluorophenyl)boronic acid (ACI)
• Boronic acid, (3-ethoxy-2,6-difluorophenyl)- (9CI)
• J-507464
• (3-ethoxy-2,6-difluoro-phenyl)boronic acid
• 3-ethoxy-2,6-difluoro-phenylboronic acid
• 2,6-Difluoro-3-ethoxyphenylboronicacid
• 849062-00-6
• 2,6-difluoro-3-ethoxyphenyl-boronic acid
• N11965
• DB-010331
• SCHEMBL1069183
• AKOS015838723
• MFCD07369735
• DTXSID10584629
• AS-55596

• MDL： MFCD07369735
• Inchi： 1S/C8H9BF2O3/c1-2-14-6-4-3-5(10)7(8(6)11)9(12)13/h3-4,12-13H,2H2,1H3
• InChI Key： XNCPAOSJJNRPHW-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(F)C(OCC)=CC=1

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.0612806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 76-77
• Boiling Point: 341.6±52.0 °C at 760 mmHg
• Flash Point: 160.4±30.7 °C
• PSA: 49.69000
• LogP: 0.04330
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Ethoxy-2,6-difluorophenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 3-Ethoxy-2,6-difluorophenylboronic acid

Introduction to 3-Ethoxy-2,6-difluorophenylboronic Acid (CAS No. 849062-00-6)

3-Ethoxy-2,6-difluorophenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 849062-00-6, features a boronic acid functional group attached to a phenyl ring substituted with ethoxy and fluorine atoms at the 2 and 6 positions, respectively. The presence of these fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule, making it a valuable intermediate in organic synthesis and drug development.

The significance of 3-Ethoxy-2,6-difluorophenylboronic acid lies in its utility as a building block in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is a cornerstone of modern synthetic organic chemistry. Boronic acids are known for their ability to participate in these reactions efficiently, forming carbon-carbon bonds under mild conditions. The specific substitution pattern of this compound enhances its compatibility with various substrates, enabling the construction of complex molecular architectures with high precision.

Recent advancements in pharmaceutical research have highlighted the potential of 3-Ethoxy-2,6-difluorophenylboronic acid in the development of novel therapeutic agents. The fluorine atoms in the molecule contribute to its metabolic stability and binding affinity, which are critical factors in drug design. For instance, fluorinated aromatic compounds have been shown to improve pharmacokinetic profiles by enhancing lipophilicity and reducing susceptibility to enzymatic degradation. This makes 3-Ethoxy-2,6-difluorophenylboronic acid a promising candidate for synthesizing small-molecule drugs targeting various diseases.

In materials science, the unique electronic properties of 3-Ethoxy-2,6-difluorophenylboronic acid have been explored for applications in organic electronics and optoelectronic devices. The combination of ethoxy and fluorine substituents can influence the energy levels and charge transport characteristics of conjugated polymers and small molecules. Researchers have utilized this compound to develop novel semiconducting materials with improved performance in organic light-emitting diodes (OLEDs) and photovoltaic cells. The boronic acid moiety also facilitates polymerization reactions, allowing for the creation of tailored macromolecular structures with specific functionalities.

The synthesis of 3-Ethoxy-2,6-difluorophenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is prepared by halogenation of an ethoxylated biphenyl derivative followed by selective boronation using lithium or magnesium intermediates. The introduction of fluorine atoms often necessitates specialized reagents and techniques to achieve high regioselectivity and yield. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for industrial applications.

The role of 3-Ethoxy-2,6-difluorophenylboronic acid in medicinal chemistry has been further underscored by its incorporation into various drug candidates undergoing clinical evaluation. Its structural features allow for fine-tuning of biological activity by modifying substituents at different positions on the phenyl ring. For example, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes involved in signal transduction pathways relevant to cancer and inflammatory diseases. The boronic acid group also provides a handle for further derivatization through conjugation with biomolecules such as peptides and antibodies.

In conclusion,3-Ethoxy-2,6-difluorophenylboronic acid (CAS No. 849062-00-6) represents a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its unique structural features enable it to serve as an effective intermediate in synthetic chemistry while also exhibiting potential as a therapeutic agent and advanced material component. As research continues to uncover new applications for this compound,3-Ethoxy-2,6-difluorophenylboronic acid is poised to remain at the forefront of innovation in both academic and industrial settings.